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Compound of Interest

Compound Name: Galbinic acid

Cat. No.: B3026040

This technical guide provides a comprehensive overview of the core physicochemical
properties of galbanic acid, tailored for researchers, scientists, and drug development
professionals. The document summarizes quantitative data, outlines general experimental
protocols for property determination, and visualizes key biological signaling pathways
influenced by this compound.

Core Physicochemical Properties

Galbanic acid is a sesquiterpene coumarin found in various Ferula species.[1][2] Its chemical
and physical properties are crucial for understanding its pharmacokinetic and
pharmacodynamic behavior.

Data Summary

The following table summarizes the key physicochemical properties of galbanic acid.
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Property Value Source
Molecular Formula C24H3005 [311415][6]
Molecular Weight 398.49 g/mol [B1I4151[61[7]
Appearance White powder [7]

Melting Point 94-96 °C [31[6]

Boiling Point 573.2 £ 45.0 °C (Predicted) [3][6]
Density 1.130 + 0.06 g/cm? (Predicted) [31[6]

pKa 4.73 £ 0.10 (Predicted) [31[6]

LogP (XlogP3-AA)

5.1

[5]i8]

Water Solubility

0.01312 mg/L at 25 °C
(Estimated)

[8]

Experimental Protocols for Physicochemical

Property Determination

While specific experimental details for galbanic acid are not extensively published, the following
are standard methodologies for determining the properties listed above.
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Caption: Galbanic acid's inhibition of the PI3K/Akt/mTOR pathway.

3.2. Downregulation of Androgen Receptor (AR) Signaling Galbanic acid has demonstrated
anti-androgen activities by down-regulating the abundance and signaling of the androgen
receptor (AR) in prostate cancer cells. T[1][2]his action promotes proteasomal degradation of
the AR protein. The subsequent inhibition of the cyclin/CDK4/6/RB/E2F pathway leads to G1
phase cell cycle arrest.
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Caption: Galbanic acid's inhibition of the EGFR/HIF-1a pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Galbanic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026040#galbinic-acid-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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